2-[(4-hydroxy-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide

• IUPAC Name: 2-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C10H11N3O2S2/c1-4-5(2)17-9-7(4)8(15)12-10(13-9)16-3-6(11)14/h3H2,1-2H3,(H2,11,14)(H,12,13,15)
• InChI Key: UXUAYHMPDOGRGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)SCC(=O)N)C
• Molecular Formula: C10H11N3O2S2
• Molecular Weight: 269.3 g/mol

Description

2-[(4-hydroxy-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide, also known as HDTA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of thieno[2,3-d]pyrimidines and has a molecular weight of 277.36 g/mol. In

Scientific Research Applications

2-[(4-hydroxy-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide has been studied for its potential therapeutic properties in various scientific research applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities. In one study, this compound was shown to inhibit the growth of breast cancer cells by inducing apoptosis. In another study, it was found to reduce the production of inflammatory cytokines in lipopolysaccharide-stimulated macrophages. These findings suggest that this compound has potential as a therapeutic agent for cancer and inflammatory diseases.

Mechanism of Action

The exact mechanism of action of 2-[(4-hydroxy-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It may also act by inducing apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species and lipid peroxidation in cells, indicating its antioxidant activity. It has also been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, indicating its anti-inflammatory activity. In addition, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-hydroxy-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide in lab experiments is its potential as a therapeutic agent for cancer and inflammatory diseases. It has also been found to have antioxidant activity, which can be useful in studying oxidative stress-related diseases. However, one limitation of using this compound is its low yield from the synthesis method, which can make it difficult to obtain large quantities for experiments.

Future Directions

There are several future directions for the research of 2-[(4-hydroxy-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential as a therapeutic agent for other diseases such as neurodegenerative diseases and cardiovascular diseases. Additionally, the development of more efficient synthesis methods for this compound can help to overcome the limitation of low yield and make it more accessible for research.